Cas no 2579-22-8 (3-Phenylpropiolaldehyde)
3-Phenylpropiolaldehyde structure
Product Name:3-Phenylpropiolaldehyde
CAS No:2579-22-8
MF:C9H6O
MW:130.143342494965
MDL:MFCD00006995
CID:43194
PubChem ID:75740
Update Time:2025-04-18
3-Phenylpropiolaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylpropiolaldehyde
- phenylpropargyl aldehyde
- 3-Phenylprop-2-ynal
- phenylpropiolaldehyde
- 2-Propynal,3-phenyl
- 3-phenyl-2-propynal
- 3-phenylpropargylaldehyde
- 3-Phenylpropynal
- phenylacetylene carboxaldehyde
- Phenylpropynal
- Phenylpropargylaldehyde
- 2-Propynal, 3-phenyl-
- Benzenepropiolaldehyde
- Phenylacetylenecarboxaldehyde
- Propiolaldehyde, phenyl-
- IDASOVSVRKONFS-UHFFFAOYSA-N
- Phenyl-propynal
- phenyl propargylaldehyde
- 3-phenyl-prop-2-ynal
- phenylacetylene carboxaldehyde;
- Phenylpropargyl aldehyd
- AS-15694
- InChI=1/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8
- MFCD00006995
- TD1326
- Phenylpropargyl aldehyde, 96%
- DTXSID80180455
- CS-W009214
- SCHEMBL136424
- NS00027966
- Phenylpropiolaldehyd
- UNII-N4Z6VFC4J5
- 2579-22-8
- NSC 47568
- A818028
- N4Z6VFC4J5
- EINECS 219-942-0
- AI3-33277
- FT-0634376
- SY015622
- AM20060577
- NSC47568
- W-107217
- Z1255485337
- EN300-131159
- BP-10874
- AKOS015888243
- NSC-47568
- DB-046778
-
- MDL： MFCD00006995
- Inchi： 1S/C9H6O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8H
- InChI Key： IDASOVSVRKONFS-UHFFFAOYSA-N
- SMILES： O=CC#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 130.04200
- Monoisotopic Mass: 130.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not determined
- Density: 1.064 g/mL at 25 °C(lit.)
- Melting Point: 139 - 140
- Boiling Point: 118 °C/13 mmHg(lit.)
- Flash Point: Fahrenheit: 201.2 ° f
Celsius: 94 ° c - Refractive Index: n20/D 1.604(lit.)
- PSA: 17.07000
- LogP: 1.23700
- Solubility: Not determined
3-Phenylpropiolaldehyde Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 2810 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：9-19
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Packing Group：III
- Safety Term：6.1
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：2-8°C
- HazardClass：6.1
- PackingGroup：III
3-Phenylpropiolaldehyde Customs Data
- HS CODE：2912299000
- Customs Data：
China Customs Code:
2912299000Overview:
2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Appearance of tetraformaldehyde
Summary:
2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3-Phenylpropiolaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109352-10g |
3-Phenylpropiolaldehyde |
2579-22-8 | 95+% | 10g |
$104 | 2021-06-17 | |
| Chemenu | CM109352-25g |
3-Phenylpropiolaldehyde |
2579-22-8 | 95+% | 25g |
$230 | 2021-06-17 | |
| Alichem | A019115450-25g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 25g |
$259.70 | 2023-09-02 | |
| Alichem | A019115450-100g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 100g |
$752.60 | 2023-09-02 | |
| Ambeed | A192621-1g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 1g |
$5.0 | 2025-02-21 | |
| Ambeed | A192621-5g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 5g |
$17.0 | 2025-02-21 | |
| Ambeed | A192621-10g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 10g |
$31.0 | 2025-02-21 | |
| Ambeed | A192621-25g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 25g |
$70.0 | 2025-02-21 | |
| Ambeed | A192621-100g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 100g |
$279.0 | 2025-02-21 | |
| Ambeed | A192621-500g |
3-Phenylpropiolaldehyde |
2579-22-8 | 98% | 500g |
$1394.0 | 2025-02-21 |
3-Phenylpropiolaldehyde Related Literature
-
Pengfeng Guo,Changcheng Wang,Ya Chen,Caijun Ou,Hangqi Jiang,Weifeng Chen,Weixin Chen,Hua Cao RSC Adv. 2016 6 39563
-
Xiaotian Shi,Yu Lin,Jiaohang Wei,Limin Zhao,Pengfeng Guo,Hua Cao,Xiang Liu Org. Chem. Front. 2023 10 2892
-
Jasjit Singh Walia,Lal Chand Vishwakarma J. Chem. Soc. D 1969 396a
-
Arnab Ghosh,Rajeev Hegde,Vitthal B. Makane,Balasubramanian Sridhar,Haridas B. Rode,Siddappa A. Patil,Ramesh B. Dateer Org. Biomol. Chem. 2019 17 4440
-
5. syn-Selective aldol reaction of propynal–hexacarbonylcobalt complexes with ketene silyl acetalsChisato Mukai,Kimimasa Suzuki,Kazuyoshi Nagami,Miyoji Hanaoka J. Chem. Soc. Perkin Trans. 1 1992 141
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